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Compound of Interest

Compound Name: BMPS

Cat. No.: B1667157 Get Quote

Essential protocols for the safe handling and disposal of N-β-maleimidopropyl-oxysuccinimide

ester (BMPS), a common crosslinking agent, are critical for maintaining laboratory safety and

environmental compliance. This guide provides detailed, step-by-step procedures for the

proper management of BMPS waste, ensuring the protection of researchers and the integrity of

the workspace. Adherence to these guidelines is paramount for mitigating risks associated with

this reactive chemical.

BMPS is a heterobifunctional crosslinker containing both an N-hydroxysuccinimide (NHS) ester

and a maleimide group, making it reactive toward primary amines and sulfhydryl groups,

respectively. Due to its chemical reactivity, all waste containing BMPS, including unused

reagent, reaction mixtures, and contaminated materials, must be treated as hazardous

chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to work in a well-ventilated area,

preferably within a chemical fume hood. Appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times to

prevent skin and eye contact.

Quantitative Data Summary
The following table summarizes key quantitative data for BMPS (CAS Number: 55750-62-4).
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Property Value

Molecular Weight 266.21 g/mol

Melting Point 168-170 °C

Spacer Arm Length 5.9 Å

CAS Number 55750-62-4

Step-by-Step Disposal Procedures
The recommended procedure for the disposal of BMPS waste involves a deactivation step to

quench the reactive maleimide group, followed by collection and disposal as hazardous waste.

Experimental Protocol for Deactivation of Reactive
Maleimide
To minimize the reactivity of BMPS waste, the maleimide group should be deactivated by

reacting it with an excess of a thiol-containing compound.

Prepare a Quenching Solution: Prepare a solution of a thiol-containing compound such as β-

mercaptoethanol (BME) or dithiothreitol (DTT) in a suitable buffer (e.g., phosphate-buffered

saline, PBS). A concentration of approximately 100 mM is recommended.

Reaction: In a designated chemical waste container, add the BMPS-containing waste (liquid

or dissolved solid) to the quenching solution. A 10-fold molar excess of the thiol compound is

advised to ensure the complete reaction of the maleimide group.

Incubation: Gently mix the solution and allow the reaction to proceed for at least one hour at

room temperature. This incubation period ensures the complete deactivation of the

maleimide moiety.

Waste Segregation and Collection
Proper segregation of different forms of BMPS waste is crucial for safe and compliant disposal.

Deactivated Liquid Waste:
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Collection: Collect the deactivated solution in a clearly labeled, sealed, and chemically

compatible hazardous waste container. Do not pour down the drain.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

specific contents (e.g., "Deactivated BMPS waste with β-mercaptoethanol").

Unused Solid BMPS:

Collection: Unused solid BMPS should be kept in its original, sealed container whenever

possible.

Labeling: Label the container as "Hazardous Waste: Unused BMPS".

Contaminated Solid Waste:

Collection: All consumables that have come into contact with BMPS, such as pipette tips,

tubes, gloves, and absorbent paper, must be collected in a designated, sealed plastic bag or

container.

Labeling: Label the container as "Hazardous Waste: BMPS-contaminated debris".

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of BMPS
waste.
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BMPS Waste Disposal Workflow
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Caption: Decision workflow for the proper disposal of different forms of BMPS waste.

Final Disposal Protocol
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All collected hazardous waste containing BMPS must be stored in a designated, well-

ventilated, and secure satellite accumulation area, away from incompatible materials. Arrange

for the collection of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor. Complete all necessary

hazardous waste disposal forms as required by your institution and local regulations.[1] Never

dispose of BMPS waste in the regular trash or down the sanitary sewer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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